Cas no 2229050-46-6 (1-(2-fluoro-6-methoxy-4-methylphenyl)methylcyclopropan-1-ol)

• Product Name: 1-(2-fluoro-6-methoxy-4-methylphenyl)methylcyclopropan-1-ol
• CAS No: 2229050-46-6
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 6300681
• PubChem ID: 165666193
• Update Time: 2025-07-22

1-(2-fluoro-6-methoxy-4-methylphenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-6-methoxy-4-methylphenyl)methylcyclopropan-1-ol
• EN300-1734088
• 2229050-46-6
• 1-[(2-fluoro-6-methoxy-4-methylphenyl)methyl]cyclopropan-1-ol

• Inchi： 1S/C12H15FO2/c1-8-5-10(13)9(11(6-8)15-2)7-12(14)3-4-12/h5-6,14H,3-4,7H2,1-2H3
• InChI Key： BHKIMFJKQCKTOP-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1CC1(CC1)O)OC

Computed Properties

• Exact Mass: 210.10560788g/mol
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-fluoro-6-methoxy-4-methylphenyl)methylcyclopropan-1-ol

Introduction to 1-(2-fluoro-6-methoxy-4-methylphenyl)methylcyclopropan-1-ol (CAS No. 2229050-46-6)

1-(2-fluoro-6-methoxy-4-methylphenyl)methylcyclopropan-1-ol (CAS No. 2229050-46-6) is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry due to its intriguing molecular framework and potential biological activities. The compound features a cyclopropanol moiety attached to a substituted aromatic ring, which includes a fluoro group, a methoxy group, and a methyl group at specific positions. This particular arrangement of functional groups makes it a promising candidate for further investigation in drug discovery and development.

The presence of the fluoro group at the 2-position of the aromatic ring is particularly noteworthy, as fluorine substitution is widely recognized for its ability to modulate metabolic stability, lipophilicity, and binding affinity. In recent years, fluorinated compounds have been extensively studied for their role in enhancing the pharmacological properties of various therapeutic agents. The methoxy group at the 6-position and the methyl group at the 4-position further contribute to the compound's complexity, potentially influencing its interactions with biological targets.

1-(2-fluoro-6-methoxy-4-methylphenyl)methylcyclopropan-1-ol belongs to a class of compounds that have been explored for their potential applications in treating various diseases. The cyclopropanol functional group is known for its ability to engage in specific hydrogen bonding interactions, which can be crucial for achieving high affinity and selectivity in biological assays. This feature makes it an attractive scaffold for designing novel molecules with improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have suggested that the fluoro and methoxy substituents may play critical roles in modulating the compound's interaction with target proteins. For instance, the fluoro group can enhance binding by increasing lipophilicity while maintaining metabolic stability, whereas the methoxy group can contribute to hydrophobic interactions and improve solubility.

The cyclopropanol moiety itself has been implicated in several pharmacological contexts. Its rigid three-membered ring structure can impose specific conformational constraints on the molecule, which may be exploited to optimize binding interactions. This structural motif has been successfully incorporated into various drug candidates, demonstrating its utility in enhancing pharmacological activity.

In light of these properties, 1-(2-fluoro-6-methoxy-4-methylphenyl)methylcyclopropan-1-ol represents an interesting lead compound for further exploration. Current research efforts are focused on synthesizing derivatives of this molecule to assess their biological activity across different therapeutic areas. Preliminary studies have hinted at potential applications in areas such as central nervous system disorders, where modulation of neurotransmitter receptors is of particular interest.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to construct the desired molecular framework efficiently. These approaches not only enhance the synthetic feasibility but also allow for precise control over regioselectivity and stereoselectivity.

The pharmacological evaluation of 1-(2-fluoro-6-methoxy-4-methylphenyl)methylcyclopropan-1-ol has begun with in vitro assays targeting key biological pathways. Initial results indicate that the compound exhibits moderate activity towards certain enzymes and receptors, suggesting its potential as a starting point for developing more potent derivatives. Further studies are underway to elucidate its mechanism of action and assess its toxicity profile.

One of the most compelling aspects of this compound is its structural versatility. The combination of aromatic substitution patterns with a cyclopropanol scaffold provides a rich chemical space for exploration. By systematically modifying individual functional groups or introducing additional substituents, researchers can fine-tune the pharmacological properties of this molecule to meet specific therapeutic requirements.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how 1-(2-fluoro-6-methoxy-4-methylphenyl)methylcyclopropan-1-ol might interact with various biological targets at an atomic level. These simulations provide valuable insights into binding affinities and potential side effects before experimental validation is conducted.

As research progresses, it is anticipated that this compound will find applications not only as a lead molecule but also as an intermediate in more complex synthetic pathways. The development of novel pharmaceuticals often relies on building upon established scaffolds like this one, which have demonstrated utility across multiple therapeutic areas.

In conclusion,1-(2-fluoro-6-methoxy-4-methylphenyl)methylcyclopropan-1-ol (CAS No. 2229050-46-6) represents a promising entity in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its investigation holds significant implications for future drug development efforts aimed at addressing unmet medical needs through innovative molecular design.